Cas no 2227797-74-0 ((2R)-1-(3-bromo-5-methylphenyl)propan-2-ol)

(2R)-1-(3-Bromo-5-methylphenyl)propan-2-ol is a chiral aromatic alcohol featuring a bromo-methylphenyl substituent, offering utility as a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration ensures enantioselectivity in asymmetric reactions, while the bromine atom provides a reactive site for further functionalization via cross-coupling or nucleophilic substitution. The methyl group enhances stability and influences electronic properties, making it suitable for fine-tuning molecular frameworks. This compound is particularly valuable in the development of bioactive molecules, where precise stereochemistry and substituent positioning are critical. High purity and well-defined structural characteristics support reproducible results in research and industrial processes.

(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol structure

2227797-74-0 structure

Product Name:(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol

CAS No:2227797-74-0

MF:C₁₀H₁₃BrO

MW:229.113622426987

CID:5753258

PubChem ID:165643684

Update Time:2025-11-02

(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2R)-1-(3-bromo-5-methylphenyl)propan-2-ol
- 2227797-74-0
- EN300-1915785
- Inchi： 1S/C10H13BrO/c1-7-3-9(5-8(2)12)6-10(11)4-7/h3-4,6,8,12H,5H2,1-2H3/t8-/m1/s1
- InChI Key： YJLRMGMFAUQTEC-MRVPVSSYSA-N
- SMILES： BrC1C=C(C)C=C(C=1)C[C@@H](C)O

Computed Properties

Exact Mass: 228.01498g/mol
Monoisotopic Mass: 228.01498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2Å²

(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1915785-0.05g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	0.05g	$468.0	2023-09-17
Enamine	EN300-1915785-0.1g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	0.1g	$490.0	2023-09-17
Enamine	EN300-1915785-0.25g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	0.25g	$513.0	2023-09-17
Enamine	EN300-1915785-0.5g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	0.5g	$535.0	2023-09-17
Enamine	EN300-1915785-1.0g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	1g	$1500.0	2023-06-02
Enamine	EN300-1915785-2.5g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	2.5g	$1089.0	2023-09-17
Enamine	EN300-1915785-5.0g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	5g	$4349.0	2023-06-02
Enamine	EN300-1915785-10.0g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	10g	$6450.0	2023-06-02
Enamine	EN300-1915785-1g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	1g	$557.0	2023-09-17
Enamine	EN300-1915785-5g	(2R)-1-(3-bromo-5-methylphenyl)propan-2-ol	2227797-74-0	5g	$1614.0	2023-09-17